Cas no 2418709-90-5 (tert-butyl 1-(bromomethyl)-3-azabicyclo3.3.1nonane-3-carboxylate)

• Product Name: tert-butyl 1-(bromomethyl)-3-azabicyclo3.3.1nonane-3-carboxylate
• CAS No: 2418709-90-5
• MF: C₁₄H₂₄BrNO₂
• MW: 318.249863624573
• MDL: MFCD32679290
• CID: 5668256
• PubChem ID: 154577468
• Update Time: 2025-07-21

tert-butyl 1-(bromomethyl)-3-azabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26863383
• Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 2418709-90-5
• tert-butyl 1-(bromomethyl)-3-azabicyclo3.3.1nonane-3-carboxylate

• MDL： MFCD32679290
• Inchi： 1S/C14H24BrNO2/c1-13(2,3)18-12(17)16-8-11-5-4-6-14(7-11,9-15)10-16/h11H,4-10H2,1-3H3
• InChI Key： DOPISKFTFNWRKG-UHFFFAOYSA-N
• SMILES： BrCC12CN(C(=O)OC(C)(C)C)CC(CCC1)C2

Computed Properties

• Exact Mass: 317.09904g/mol
• Monoisotopic Mass: 317.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 1-(bromomethyl)-3-azabicyclo3.3.1nonane-3-carboxylate

Introduction to Tert-butyl 1-(Bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2418709-90-5)

Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate, identified by its CAS number 2418709-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential applications in drug development. The presence of a bromomethyl group and a tert-butyl ester moiety makes this molecule particularly interesting for synthetic chemists and medicinal researchers.

The structural framework of Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate consists of a bicyclic system with an azacycloalkane core, which is a common motif in bioactive molecules. The bicyclic structure contributes to the compound's rigidity, which can be advantageous in terms of binding affinity and metabolic stability. The bromomethyl group serves as a versatile handle for further functionalization, allowing for the introduction of various pharmacophores or bioactive groups through nucleophilic substitution reactions.

The tert-butyl ester group at the 3-position of the molecule not only adds to its structural complexity but also influences its physicochemical properties, such as solubility and reactivity. This ester functionality can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which may be useful in subsequent synthetic transformations or in the design of prodrugs.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as scaffolds for novel therapeutic agents. These compounds have shown promise in various biological assays, including antimicrobial, anti-inflammatory, and anticancer activities. The unique three-dimensional structure of azabicycloalkanes can mimic natural products and facilitate interactions with biological targets, making them valuable candidates for drug discovery.

The synthesis of Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate involves multi-step organic transformations, typically starting from readily available precursors such as cyclopropanes or cyclohexenes. The introduction of the azabicycloalkane core often requires ring-closing metathesis or other cyclization reactions, followed by functional group modifications to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions can also be employed to construct the carbon-carbon bonds within the bicyclic system.

The bromomethyl functionality is particularly useful for introducing other functional groups through nucleophilic addition reactions. For example, it can be converted into alcohols, ethers, or thiols by reacting with hydroxides, alkoxides, or thiolates, respectively. This reactivity makes Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the use of Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate as a building block for the development of novel heterocyclic compounds. By incorporating this scaffold into larger molecules, researchers have been able to generate new derivatives with enhanced biological activity. For instance, modifications at the bromomethyl position have led to compounds with improved binding affinity to specific protein targets, suggesting potential therapeutic applications.

The tert-butyl ester group also plays a role in modulating the pharmacokinetic properties of derived compounds. Ester-based prodrugs can be designed to release active ingredients in vivo under specific conditions, such as enzymatic hydrolysis by esterases. This approach can improve bioavailability and reduce toxicity associated with direct administration of active pharmaceutical ingredients.

In conclusion, Tert-butyl 1-(bromomethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2418709-90-5) is a versatile and synthetically valuable compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel bioactive molecules with therapeutic applications across various disease areas.